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Compound of Interest

Compound Name: 5-Bromo-2-iodobenzaldehyde

Cat. No.: B052014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 5-Bromo-2-
iodobenzaldehyde (CAS No: 689291-89-2), a halogenated benzaldehyde derivative utilized in

various scientific applications, including medicinal chemistry and materials science.[1] The

following sections detail the compound's physical and chemical properties, associated hazards,

and recommended safety protocols to ensure its proper and safe handling in a laboratory

setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Bromo-2-iodobenzaldehyde is

presented in the table below. This data is essential for understanding the compound's behavior

under various experimental conditions.
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Property Value Source(s)

Molecular Formula C₇H₄BrIO [2]

Molecular Weight 310.91 g/mol [2]

Appearance
Crystalline powder, light gold

with a hint of orange
[3][4]

Melting Point 89-90 °C [3][5]

Boiling Point (Predicted) 312.2 ± 27.0 °C [3]

Density (Predicted) 2.231 g/cm³ [3][5]

Flash Point (Predicted) 142.6 ± 23.7 °C [5]

Solubility Insoluble in water [6]

Purity ≥95% - ≥97% [1][7]

Hazard Identification and GHS Classification
5-Bromo-2-iodobenzaldehyde is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to acute toxicity, skin and eye irritation, and respiratory irritation.

GHS Hazard Summary Table
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Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 4 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
2A Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure);

Respiratory Tract

Irritation

3 Warning
H335: May cause

respiratory irritation

Hazardous to the

aquatic environment,

long-term hazard

4 -

H413: May cause long

lasting harmful effects

to aquatic life

Sources:[2][3][5][8]

The GHS pictograms associated with these hazards are:

alt text

Hazard Communication Flowchart
The following diagram illustrates the logical flow from hazard classification to the

communication of these hazards through labeling.
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Hazard Classification

Label Elements

Acute Toxicity, Oral (Cat. 4)

GHS07 (Exclamation Mark)

Skin Irritation (Cat. 2)

Eye Irritation (Cat. 2A)

STOT SE, Respiratory (Cat. 3)

Signal Word: Warning Hazard Statements:
H302, H315, H319, H335

Click to download full resolution via product page

Caption: GHS Hazard Communication for 5-Bromo-2-iodobenzaldehyde.

Experimental Protocols
Detailed experimental methodologies for the toxicological and ecotoxicological studies that

form the basis of the GHS classifications for 5-Bromo-2-iodobenzaldehyde are not publicly

available in the searched Safety Data Sheets or related documents. This information is typically

proprietary to the manufacturers or testing laboratories and is summarized in the SDS to

provide hazard information without disclosing the full study reports. The classifications are

based on standardized OECD (Organisation for Economic Co-operation and Development) or

equivalent testing guidelines for chemical safety.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of 5-Bromo-2-iodobenzaldehyde.
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Recommended Personal Protective Equipment (PPE)
and Handling Workflow
The following diagram outlines the recommended workflow for handling this compound,

emphasizing the necessary personal protective equipment.

Personal Protective Equipment (PPE)

Handling Procedure

Protective Gloves

Weigh Compound

Safety Goggles/Face Shield Lab Coat Use in Well-Ventilated Area
(Avoid Breathing Dust)

Transfer to Reaction Vessel

Perform Experiment

Clean Work Area & Decontaminate

Click to download full resolution via product page

Caption: Recommended PPE and Handling Workflow.

Precautionary Statements (P-codes)
The following precautionary statements provide specific guidance for minimizing risks

associated with handling 5-Bromo-2-iodobenzaldehyde:
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][3]

P264
Wash face, hands and any exposed skin

thoroughly after handling.[3][5]

P270
Do not eat, drink or smoke when using this

product.[5]

P271 Use only outdoors or in a well-ventilated area.[1]

P273 Avoid release to the environment.[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][3]

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[5]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[3][5]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][5]

P330 Rinse mouth.[5]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[3][5]

P337+P313
If eye irritation persists: Get medical

advice/attention.[3][5]

P362
Take off contaminated clothing and wash before

reuse.[3]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[5]
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P405 Store locked up.[5]

P501
Dispose of contents/container to an approved

waste disposal plant.[5]

Storage Conditions
To ensure the stability and longevity of 5-Bromo-2-iodobenzaldehyde, it should be stored

under the following conditions:

Temperature: 2–8 °C or 4°C.[2][3]

Atmosphere: Under an inert gas such as nitrogen or argon.[2][3]

Light: Protect from light.[2]

Container: Keep in a tightly sealed container in a dry and well-ventilated place.[6]

Solutions of the compound are less stable than the solid form and should be prepared fresh. If

storage of a solution is necessary, it should be kept in a tightly sealed vial under a nitrogen

atmosphere at low temperatures (-20°C for up to one month or -80°C for up to six months).[9]

First-Aid Measures
In case of exposure to 5-Bromo-2-iodobenzaldehyde, the following first-aid measures should

be taken:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Call a POISON CENTER or doctor/physician if you feel

unwell.[6]

After Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothes and shoes. If skin irritation occurs, get medical advice/attention.[6]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[6]
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After Swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a POISON CENTER or doctor/physician if you feel

unwell.[5][6]

Fire-Fighting Measures and Accidental Release
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen halides.[6]

Accidental Release Measures: Ensure adequate ventilation. Use personal protective

equipment. Avoid dust formation. Sweep up and shovel into suitable containers for disposal.

Do not let the product enter drains.[6]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[6]

This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the specific Safety Data Sheet provided by the supplier before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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